Calculated Lipophilicity (XLogP3-AA): +0.5 Log Unit Advantage Over the Des-Methyl Analog
The 4-methyl substituent on the pyrimidine ring increases the compound's computed XLogP3-AA by approximately 0.5 log unit compared to the direct des-methyl analog, 4-(pyrimidin-2-ylthio)cyclohexan-1-amine (XLogP3-AA 1.3 vs. 1.8 for the target compound) [1]. This difference is consistent with the well-established Hansch π-value for an aromatic methyl group. The higher lipophilicity can translate into enhanced passive membrane permeability, an important parameter for intracellular target engagement in cell-based assays.
| Evidence Dimension | Calculated lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | XLogP3-AA = 1.8 (PubChem release 2019.06.18) |
| Comparator Or Baseline | 4-(Pyrimidin-2-ylthio)cyclohexan-1-amine: XLogP3-AA = 1.3 |
| Quantified Difference | ΔXLogP3-AA = +0.5 |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem). Experimental logP not available. |
Why This Matters
Higher lipophilicity can improve passive membrane permeability in cell-based assays, making this compound a more suitable choice when intracellular target engagement is required.
- [1] PubChem. 4-[(4-Methylpyrimidin-2-YL)sulfanyl]cyclohexan-1-amine (CID 62807242) and 4-(Pyrimidin-2-ylthio)cyclohexan-1-amine (CID 53486291). Calculated XLogP3-AA values. View Source
